Cas no 2227823-08-5 (3-(2R)-oxiran-2-ylpyrazolo1,5-apyridine)

• Product Name: 3-(2R)-oxiran-2-ylpyrazolo1,5-apyridine
• CAS No: 2227823-08-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 5771039
• PubChem ID: 165656749
• Update Time: 2025-10-23

3-(2R)-oxiran-2-ylpyrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 2227823-08-5
• EN300-1748043
• 3-[(2R)-oxiran-2-yl]pyrazolo[1,5-a]pyridine
• 3-(2R)-oxiran-2-ylpyrazolo1,5-apyridine

• Inchi： 1S/C9H8N2O/c1-2-4-11-8(3-1)7(5-10-11)9-6-12-9/h1-5,9H,6H2/t9-/m0/s1
• InChI Key： TUCUQENAKKAAFN-VIFPVBQESA-N
• SMILES： O1C[C@H]1C1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(2R)-oxiran-2-ylpyrazolo1,5-apyridine

3-(2R)-Oxiran-2-ylpyrazolo[1,5-a]pyridine: A Comprehensive Overview

3-(2R)-Oxiran-2-ylpyrazolo[1,5-a]pyridine, also known by its CAS number 2227823-08-5, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and potential bioactivity. The molecule incorporates an oxirane (epoxide) group, which adds to its reactivity and functional versatility. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various disease states, including cancer and inflammatory disorders.

The structure of 3-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyridine is characterized by a pyrazolo[1,5-a]pyridine core fused with an oxirane ring. This configuration provides a rigid framework that can be further modified to enhance pharmacokinetic properties such as solubility and bioavailability. Researchers have employed advanced synthetic methodologies, including enantioselective epoxidation and click chemistry, to optimize the synthesis of this compound. These advancements have significantly improved the yield and enantiomeric purity of the product, making it more suitable for preclinical studies.

One of the most promising aspects of 3-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyridine is its ability to modulate key cellular pathways involved in disease progression. For instance, recent findings suggest that this compound exhibits potent inhibitory activity against kinases associated with cancer cell proliferation. Additionally, its epoxide group enables it to undergo intramolecular cyclization under physiological conditions, leading to the formation of bioactive metabolites that further enhance its therapeutic potential.

In terms of applications, 3-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyridine has been extensively studied as a lead compound in drug design. Its unique combination of structural rigidity and functional groups makes it an ideal candidate for exploring new drug delivery systems. For example, researchers have investigated its potential as a prodrug precursor, where the epoxide group serves as a bioresponsive trigger for controlled drug release. This approach has shown promise in improving the efficacy and reducing the toxicity of anti-cancer agents.

The synthesis of 3-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolopyridine core through cyclization reactions and subsequent epoxidation to introduce the oxirane group. Recent advancements in asymmetric catalysis have enabled the selective formation of the (R)-enantiomer, which is crucial for achieving optimal biological activity.

In conclusion, 3-(2R)-oxiran-2-ylpyrazolo[1,5-a]pyridine represents a cutting-edge compound with immense potential in the field of medicinal chemistry. Its unique structure and functional groups make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine.